2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-[(2,4-difluorophenoxy)methyl]benzoyl]amino]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C25H19F2N3O2S/c26-18-12-13-23(21(27)14-18)32-15-17-7-2-4-10-20(17)24(31)29-30-25(33)28-22-11-5-8-16-6-1-3-9-19(16)22/h1-14H,15H2,(H,29,31)(H2,28,30,33)
• InChI Key: JFSFWJRNVMCVBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NNC(=O)C3=CC=CC=C3COC4=C(C=C(C=C4)F)F
• Molecular Formula: C25H19F2N3O2S
• Molecular Weight: 463.5 g/mol

Description

2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide, also known as DAPH-12, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide involves the inhibition of various enzymes and proteins that play a crucial role in disease progression. For example, it inhibits the activity of topoisomerase II, which is involved in DNA replication and repair, leading to apoptosis in cancer cells. It also inhibits the aggregation of amyloid beta and alpha-synuclein, which are associated with neurodegenerative diseases.
Biochemical and Physiological Effects:
2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide has been found to exhibit various biochemical and physiological effects, including anti-tumor activity, inhibition of amyloid beta and alpha-synuclein aggregation, and antioxidant activity. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide for lab experiments is its high potency and specificity for its target enzymes and proteins. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide. One of the areas of focus is the development of more efficient synthesis methods to improve its solubility and bioavailability. Another area of research is the exploration of its potential therapeutic applications in other diseases, such as diabetes and cardiovascular diseases. Additionally, the development of novel drug delivery systems for 2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide could improve its efficacy and reduce its toxicity.

Scientific Research Applications

2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. In Alzheimer's disease and Parkinson's disease, 2-{2-[(2,4-difluorophenoxy)methyl]benzoyl}-N-1-naphthylhydrazinecarbothioamide has been found to inhibit the aggregation of amyloid beta and alpha-synuclein, respectively, which are key pathological features of these diseases.